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Compound of Interest

Compound Name: 5-Tridecanone

CAS No.: 30692-16-1

Cat. No.: B1619026 Get Quote

Executive Summary
This guide provides a technical comparison between 2-Tridecanone (Methyl undecyl ketone)

and 5-Tridecanone (Butyl octyl ketone). While they share the same molecular formula (

) and molecular weight (198.34 g/mol ), their structural isomerism results in distinct
physiochemical behaviors, biological activities, and analytical signatures.

2-Tridecanone is the industry standard for entomological research (natural insecticide) and

botanical defense signaling (found in wild tomatoes).

5-Tridecanone serves primarily as a specialized internal standard in lipidomics and a

biomarker in fungal metabolomics (Trichoderma spp.), valued for its distinct retention index

(RI) that prevents co-elution with common natural methyl ketones.

Chemical & Physical Profile
The positional difference of the carbonyl group significantly alters the polarity and boiling point,

which are critical for separation protocols.
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Feature 2-Tridecanone 5-Tridecanone

CAS Number 593-08-8 30692-16-1

IUPAC Name Tridecan-2-one Tridecan-5-one

Structure

Classification Methyl Ketone Internal Ketone (Mid-chain)

Melting Point 24–27 °C 16–17 °C

Boiling Point ~263 °C ~260 °C

Natural Occurrence
Solanaceae (Wild Tomato),

Insects

Fungal metabolites

(Trichoderma), rare in plants

Primary Utility
Insect repellent, Pheromone

research

Internal Standard, Synthetic

Intermediate

Chromatographic & Spectrometric Differentiation
For researchers analyzing complex biological matrices, distinguishing these isomers is

paramount. The most reliable methods are Gas Chromatography (GC) Retention Indices and

Mass Spectrometry (MS) Fragmentation patterns.

A. Retention Index (RI) Divergence
On non-polar columns (e.g., DB-5, HP-5), the internal carbonyl of 5-Tridecanone shields the

dipole more effectively than the terminal methyl ketone of 2-Tridecanone, resulting in a

significantly lower retention time.

2-Tridecanone RI: ~1490

5-Tridecanone RI: ~1360

Implication: 5-Tridecanone is an ideal internal standard for analyzing samples containing

natural 2-Tridecanone, as they resolve with a wide window (~130 RI units).

B. Mass Spectrometry Fragmentation
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The location of the carbonyl group dictates the fragmentation pathways.[1]

2-Tridecanone: Characterized by the McLafferty Rearrangement yielding a signature peak at

m/z 58 (acetone enol cation).

5-Tridecanone: Lacks the methyl-adjacent structure for the m/z 58 dominance. Instead, it

undergoes

-cleavage to form acylium ions at m/z 85 (pentanoyl) and m/z 141 (nonanoyl), and a base
peak typically at m/z 57 (butyl cation).

2-Tridecanone Fragmentation

5-Tridecanone Fragmentation

Molecular Ion
(m/z 198)

McLafferty Rearrangement
(Gamma-H Transfer)

Alpha Cleavage

Signature Peak
[C3H6O]+ (m/z 58)

Loss of C10 Alkene

Acetyl Ion
[CH3CO]+ (m/z 43)

Loss of Undecyl Radical

Molecular Ion
(m/z 198)

Alpha Cleavage
(C4-C5 or C5-C6)

Pentanoyl Ion
[C4H9CO]+ (m/z 85)

Loss of Octyl Radical

Nonanoyl Ion
[C8H17CO]+ (m/z 141)

Loss of Butyl Radical

Butyl Cation
[C4H9]+ (m/z 57)Secondary Frag

Click to download full resolution via product page

Figure 1: Comparative Mass Spectrometry Fragmentation Pathways. Note the distinct

signature peak (m/z 58) for 2-Tridecanone versus the alkyl/acyl fragments (m/z 57, 85) for 5-
Tridecanone.
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Research Applications
2-Tridecanone: Biological Interactions
This isomer is bioactive and widely used in Chemical Ecology.

Plant Defense: Naturally secreted by the glandular trichomes of the wild tomato

(Lycopersicon hirsutum f. glabratum). It acts as a potent toxin against larvae of the tobacco

hornworm (Manduca sexta) and aphids.

Pest Control: Used in formulations for tick repellency (e.g., Amblyomma americanum).

Research indicates it disrupts octopaminergic receptors in insects.

5-Tridecanone: Analytical & Synthetic Utility[2]
Metabolomics Standard: Due to its rarity in plant tissues compared to the 2-isomer, 5-
Tridecanone is an excellent Internal Standard (IS) for quantifying methyl ketones in

botanical extracts. It behaves similarly during extraction but separates cleanly on GC

columns.

Fungal Biomarker: Recent studies identify 5-Tridecanone in the volatile organic compound

(VOC) profiles of Trichoderma atroviride, a fungus used in biocontrol, making it a marker for

fungal activity in soil samples.

Experimental Protocol: GC-MS Differentiation
Objective: To separate and identify 2-Tridecanone and 5-Tridecanone in a mixed biological

matrix (e.g., leaf extract or fungal culture).

Reagents:

Analytical Standards: 2-Tridecanone (>98%), 5-Tridecanone (>97%).

Solvent: n-Hexane (HPLC Grade).

Internal Standard: 2-Undecanone (if quantifying both tridecanones).

Step-by-Step Methodology:
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Sample Preparation:

Extract 1g of biological tissue with 5mL n-Hexane.

Vortex for 2 mins; Centrifuge at 3000 x g for 5 mins.

Filter supernatant through a 0.22 µm PTFE filter.

GC-MS Configuration:

System: Agilent 7890B GC / 5977B MSD (or equivalent).

Column: HP-5MS UI (30m x 0.25mm x 0.25µm) - Non-polar phase is essential for RI

based separation.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Splitless mode, 250°C.

Temperature Program:

Initial: 50°C (hold 1 min).

Ramp 1: 10°C/min to 180°C.

Ramp 2: 20°C/min to 280°C (hold 5 mins).

Data Analysis (Validation Check):

Check 1 (Retention): 5-Tridecanone should elute before 2-Tridecanone. Expect 5-
Tridecanone at ~13.5 min and 2-Tridecanone at ~15.0 min (system dependent).

Check 2 (Spectrum): Extract ion chromatogram (EIC) for m/z 58.

Peak with strong 58 signal = 2-Tridecanone.

Peak with negligible 58 but strong 57/85 = 5-Tridecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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